Cas no 1690498-71-5 (1-(1-chloroethyl)-3-(trifluoromethoxy)benzene)

• Product Name: 1-(1-chloroethyl)-3-(trifluoromethoxy)benzene
• CAS No: 1690498-71-5
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 4611117
• Update Time: 2025-05-23

1-(1-chloroethyl)-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-chloroethyl)-3-(trifluoromethoxy)-
• 1-(1-chloroethyl)-3-(trifluoromethoxy)benzene

• Inchi： 1S/C9H8ClF3O/c1-6(10)7-3-2-4-8(5-7)14-9(11,12)13/h2-6H,1H3
• InChI Key： WTDDHNGSXVJYLP-UHFFFAOYSA-N
• SMILES： C1(C(Cl)C)=CC=CC(OC(F)(F)F)=C1

Additional information on 1-(1-chloroethyl)-3-(trifluoromethoxy)benzene

Introduction to 1-(1-chloroethyl)-3-(trifluoromethoxy)benzene (CAS No. 1690498-71-5)

1-(1-chloroethyl)-3-(trifluoromethoxy)benzene, also known by its CAS number 1690498-71-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a trifluoromethoxy group at the 3-position and a chloroethyl group at the 1-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

The trifluoromethoxy group (-O-CF3) is known for its strong electron-withdrawing effect, which significantly influences the reactivity and stability of the benzene ring. This group enhances the compound's ability to participate in various chemical reactions, particularly those involving electrophilic substitution. On the other hand, the chloroethyl group (-CH2CH2Cl) introduces both electron-donating and leaving-group properties, depending on the reaction conditions. This dual functionality makes 1-(1-chloroethyl)-3-(trifluoromethoxy)benzene a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or receptor sites. The ability of this compound to undergo nucleophilic substitution reactions has been leveraged to create derivatives with enhanced pharmacokinetic profiles, making it a promising candidate in drug discovery programs.

In addition to its pharmaceutical applications, 1-(1-chloroethyl)-3-(trifluoromethoxy)benzene has found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the design of semiconducting materials for thin-film transistors (TFTs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit improved charge transport characteristics, paving the way for their integration into next-generation electronic devices.

The synthesis of 1-(1-chloroethyl)-3-(trifluoromethoxy)benzene typically involves a multi-step process that begins with the preparation of the benzene derivative. Key steps include Friedel-Crafts alkylation or acylation reactions, followed by functionalization to introduce the trifluoromethoxy group. Recent innovations in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV irradiation or microbial action, 1-(1-chloroethyl)-3-(trifluoromethoxy)benzene undergoes hydrolysis to form less hazardous byproducts. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 1-(1-chloroethyl)-3-(trifluoromethoxy)benzene (CAS No. 1690498-71-5) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial development.